Cas no 1883-12-1 (a-D-ribo-Hexopyranosid-3-ulose, b-D-fructofuranosyl)

• Product Name: a-D-ribo-Hexopyranosid-3-ulose, b-D-fructofuranosyl
• CAS No: 1883-12-1
• MF: C₁₂H₂₀O₁₁
• MW: 340.280605316162
• CID: 194479
• PubChem ID: 440773
• Update Time: 2025-04-19

a-D-ribo-Hexopyranosid-3-ulose, b-D-fructofuranosyl Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranosid-3-ulose, b-D-fructofuranosyl
• (2R,3S,5R,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-one
• 3-ketosucrose
• 3-Oxosucrose
• 6-O-alpha-D-ribo-hexopyranosyl-3-ulose-beta-D-fructofuranose
• alpha-D-ribo-Hexopyranosid-3-ulose, beta-D-fructofuranosyl
• beta-D-fructofuranosyl alpha-D-ribo-hexopyranosid-3-ulose
• C05731
• 3-dehydro-alpha-D-glucosyl beta-D-fructofuranoside
• 1883-12-1
• alpha-D-ribo-hexopyranosyl-3-ulose-beta-D-fructofuranoside
• 3-Dehydro-alpha-D-glucosyl-beta-D-fructofuranoside
• 3'-dehydro-alpha-D-glucosyl-beta-D-fructofuranoside
• Q27102396
• 3'-ketosucrose
• DTXSID80172178
• CHEBI:17429

• Inchi： 1S/C12H20O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-7,9-11,13-17,19-20H,1-3H2/t4-,5-,6-,7-,9-,10+,11-,12+/m1/s1
• InChI Key： CUKZGOBWGGOLIQ-QRDRGOPVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H](C([C@@H]([C@@H](CO)O1)O)=O)O)O)O

Computed Properties

• Exact Mass: 340.1005
• Monoisotopic Mass: 340.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.3
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 732.9°C at 760 mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.644
• PSA: 186.37